Cas no 405267-73-4 (4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester)

• Product Name: 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester
• CAS No: 405267-73-4
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• MDL: MFCD10703535
• CID: 3028087
• PubChem ID: 18372435
• Update Time: 2025-05-22

4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (4-AMino-3-iodo-phenyl)-acetic acid ethyl ester
• (4-amino-3-iodo-phenyl) acetic acid ethyl ester
• BS-28316
• ethyl2-(4-amino-3-iodophenyl)acetate
• (4-amino-3-iodo-phenyl)acetic acid ethyl ester
• Ethyl 4-amino-3-iodophenylacetate
• MFCD10703535
• ethyl 2-(4-amino-3-iodophenyl)acetate
• S12246
• 405267-73-4
• SY262856
• Ethyl (4-Amino-3-iodophenyl)acetate
• SCHEMBL4597795
• DA-06087
• (4-amino-3-iodophenyl)acetic acid ethyl ester
• GJBNIISVFGMPTE-UHFFFAOYSA-N
• 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester

• MDL： MFCD10703535
• Inchi： 1S/C10H12INO2/c1-2-14-10(13)6-7-3-4-9(12)8(11)5-7/h3-5H,2,6,12H2,1H3
• InChI Key： GJBNIISVFGMPTE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CC(=O)OCC)N

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester

Recent Advances in the Study of 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester (CAS: 405267-73-4)

The compound 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester (CAS: 405267-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester in the synthesis of small-molecule inhibitors for protein kinases. The research demonstrated that derivatives of this compound exhibit high selectivity and potency against specific kinase targets, making them promising candidates for cancer therapy. The study utilized advanced computational modeling and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives.

Another notable development involves the use of 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester in the design of radiopharmaceuticals. A recent preprint on bioRxiv detailed its incorporation into iodine-labeled probes for positron emission tomography (PET) imaging. The probes demonstrated excellent stability and target specificity in preclinical models, suggesting potential utility in diagnostic imaging for neurodegenerative diseases.

In addition to its therapeutic and diagnostic applications, this compound has also been investigated for its role in organic synthesis. A 2024 paper in Organic Letters described a novel catalytic method for the efficient functionalization of 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester, enabling the rapid generation of diverse chemical libraries. This methodological advancement is expected to accelerate drug discovery efforts by providing access to a broader range of structurally complex molecules.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester. Future research directions may focus on improving bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in translational medicine.

In conclusion, 4-Amino-3-Iodo-Benzeneacetic Acid Ethyl Ester (CAS: 405267-73-4) represents a valuable scaffold in contemporary drug discovery and development. Its multifaceted applications underscore the importance of continued research to explore its full therapeutic and diagnostic potential. The integration of cutting-edge technologies, such as AI-driven drug design and advanced imaging modalities, will likely play a pivotal role in shaping the future of this field.